Cas no 105418-43-7 (5,5-dimethylhex-3-yn-1-ol)

• Product Name: 5,5-dimethylhex-3-yn-1-ol
• CAS No: 105418-43-7
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1152895
• PubChem ID: 10374472
• Update Time: 2025-04-20

5,5-dimethylhex-3-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethylhex-3-yn-1-ol
• 5,5-dimethyl-3-hexyn-1-ol
• 3-Hexyn-1-ol, 5,5-dimethyl-
• 5,5-dimethyl-hex-3-yn-1-ol
• 5,5-Dimethyl-3-hexin-1-ol
• ACMC-20m892
• CTK0G5497
• UBKDWFWJSKMFQA-UHFFFAOYSA-N
• DTXSID10438794
• EN300-5178285
• 105418-43-7
• SCHEMBL9768822

• Inchi： 1S/C8H14O/c1-8(2,3)6-4-5-7-9/h9H,5,7H2,1-3H3
• InChI Key： UBKDWFWJSKMFQA-UHFFFAOYSA-N
• SMILES： OCCC#CC(C)(C)C

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23